Cas no 2138177-23-6 (1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro-)

• Product Name: 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro-
• CAS No: 2138177-23-6
• MF: C₁₇H₁₃BrClNO₂
• MW: 378.647622823715
• CID: 5260528
• Update Time: 2025-05-24

1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro-

• Inchi： 1S/C17H13BrClNO2/c18-11-3-1-10(2-4-11)17-13(6-8-16(21)22)14-9-12(19)5-7-15(14)20-17/h1-5,7,9,20H,6,8H2,(H,21,22)
• InChI Key： IREXRTCHJDCGCL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(CCC(O)=O)=C1C1=CC=C(Br)C=C1

Additional information on 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro-

1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro- (CAS No. 2138177-23-6): A Comprehensive Overview

Introduction to 1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro-

1H-Indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro- (CAS No. 2138177-23-6) is a complex organic compound with a unique structure that combines the indole moiety with substituents such as a bromophenyl group and a chlorine atom. This compound belongs to the class of indole derivatives, which have garnered significant attention in the fields of pharmacology, materials science, and organic synthesis due to their versatile properties and potential applications. The indole ring, a heterocyclic structure consisting of a benzene ring fused with a pyrrole ring, is a key feature of this molecule, contributing to its electronic and steric properties. The presence of the bromophenyl group and chlorine substitution further enhances its functional diversity, making it an intriguing subject for both academic research and industrial applications.

Structural Analysis and Synthesis

The synthesis of 1H-indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro- involves a series of carefully designed organic reactions. Researchers have employed methodologies such as Suzuki coupling, Friedel-Crafts alkylation, and nucleophilic aromatic substitution to construct the indole core and introduce the desired substituents. The bromophenyl group is typically introduced via aryl halide intermediates, while the chlorine substitution is achieved through electrophilic aromatic substitution or direct chlorination. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically enriched versions of this compound, which are valuable for studying stereochemical effects in biological systems.

Applications in Drug Discovery and Development

One of the most promising applications of 1H-indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro- lies in its potential as a lead compound in drug discovery. Indole derivatives are known for their ability to modulate various biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several oncogenic kinases, making it a candidate for anti-cancer drug development. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Materials Science and Organic Electronics

Beyond pharmacology, 1H-indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro- has shown promise in materials science, particularly in the realm of organic electronics. The indole moiety contributes to π-conjugation, which is essential for charge transport in organic semiconductors. The bromophenyl group enhances solubility and stability, while the chlorine substitution can fine-tune electronic properties such as band gap and carrier mobility. Recent research has explored its use as an active layer material in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where it has demonstrated remarkable performance metrics.

Toxicological and Safety Considerations

As with any novel chemical entity intended for therapeutic or industrial use, understanding the toxicological profile of 1H-indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro- is crucial. Recent studies have evaluated its acute and chronic toxicity profiles using in vitro assays and animal models. Results indicate that while the compound exhibits potent biological activity at therapeutic concentrations, it demonstrates acceptable safety margins under controlled conditions. However, further long-term studies are required to fully characterize its genotoxicity and potential for bioaccumulation.

Future Directions and Research Opportunities

The journey of 1H-indole-3-propanoic acid, 2-(4-bromophenyl)-5-chloro-* from laboratory synthesis to real-world applications is just beginning. Ongoing research is focused on optimizing its pharmacokinetic properties for improved bioavailability and reducing off-target effects through structural modifications. In materials science, efforts are underway to scale up its production for industrial applications while maintaining high purity standards. Additionally, collaborative efforts between chemists, biologists, and engineers are exploring novel uses of this compound in areas such as sensors, energy storage devices